Cas no 933742-68-8 (2-(6-Chloro-1,3-benzothiazol-2-yl)ethan-1-amine)

• Product Name: 2-(6-Chloro-1,3-benzothiazol-2-yl)ethan-1-amine
• CAS No: 933742-68-8
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 876322
• Update Time: 2023-08-03

2-(6-Chloro-1,3-benzothiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-1,3-benzothiazol-2-yl)ethan-1-amine
• 2-(6-Chloro-1,3-benzothiazol-2-yl)ethan-1-amine

• Inchi： 1S/C9H9ClN2S/c10-6-1-2-7-8(5-6)13-9(12-7)3-4-11/h1-2,5H,3-4,11H2
• InChI Key： CQDDZUMUYAIZNC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(CCN)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 67.2